Cas no 960315-92-8 (Fluoren-9-ylmethoxy)carbonyl-nonakis-O-(triethylsilyl)-amphotericin B 2-Propen-1-yl Ester)

• Product Name: Fluoren-9-ylmethoxy)carbonyl-nonakis-O-(triethylsilyl)-amphotericin B 2-Propen-1-yl Ester
• CAS No: 960315-92-8
• MF: C₁₂₀H₂₁₅NO₁₉Si₉
• MW: 2228.75594735146
• CID: 5233235
• PubChem ID: 169440734
• Update Time: 2025-10-28

Fluoren-9-ylmethoxy)carbonyl-nonakis-O-(triethylsilyl)-amphotericin B 2-Propen-1-yl Ester Chemical and Physical Properties

Names and Identifiers

• Amphotericin B, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2',3,4',5,8,9,11,15,35-nonakis-O-(triethylsilyl)-, 2-propen-1-yl ester
• Fluoren-9-ylmethoxy)carbonyl-nonakis-O-(triethylsilyl)-amphotericin B 2-Propen-1-yl Ester
• 960315-92-8

• Inchi： 1S/C120H215NO19Si9/c1-34-86-126-117(123)112-109-88-98(130-118-116(140-149(59-26,60-27)61-28)113(115(97(32)129-118)139-148(56-23,57-24)58-25)121-119(124)127-93-106-104-82-76-74-80-102(104)103-81-75-77-83-105(103)106)79-73-71-69-67-65-63-62-64-66-68-70-72-78-94(29)114(138-147(53-20,54-21)55-22)95(30)96(31)128-111(122)90-100(133-142(38-5,39-6)40-7)87-99(132-141(35-2,36-3)37-4)84-85-107(135-144(44-11,45-12)46-13)108(136-145(47-14,48-15)49-16)89-101(134-143(41-8,42-9)43-10)91-120(125-33,131-109)92-110(112)137-146(50-17,51-18)52-19/h34,62-83,94-101,106-110,112-116,118H,1,35-61,84-93H2,2-33H3,(H,121,124)/b63-62+,66-64+,67-65+,70-68+,71-69+,78-72+,79-73+/t94-,95-,96-,97+,98-,99+,100+,101-,107+,108+,109-,110-,112-,113-,114+,115+,116-,118-,120+/m0/s1
• InChI Key： DWWUWXMZTIZXPD-PEPYUPQOSA-N
• SMILES： [Si](CC)(CC)(CC)O[C@H]1C[C@]2(C[C@H](C[C@H]([C@@H](CC[C@H](C[C@H](CC(=O)O[C@@H](C)[C@H](C)[C@@H]([C@H](C=CC=CC=CC=CC=CC=CC=C[C@@H](C[C@@H]([C@@H]1C(=O)OCC=C)O2)O[C@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O[Si](CC)(CC)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O[Si](CC)(CC)CC)C)O[Si](CC)(CC)CC)O[Si](CC)(CC)CC)O[Si](CC)(CC)CC)O[Si](CC)(CC)CC)O[Si](CC)(CC)CC)O[Si](CC)(CC)CC)OC |t:31,33,35,37,39,41,43|

Computed Properties

• Exact Mass: 2227.38452727g/mol
• Monoisotopic Mass: 2226.38117244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 149
• Rotatable Bond Count: 56
• Complexity: 3870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 211Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 1356.4±65.0 °C(Predicted)
• pka: 10.13±0.70(Predicted)

Additional information on Fluoren-9-ylmethoxy)carbonyl-nonakis-O-(triethylsilyl)-amphotericin B 2-Propen-1-yl Ester

Fluoren-9-ylmethoxy)carbonyl-nonakis-O-(triethylsilyl)-amphotericin B 2-Propen-1-yl Ester: A Comprehensive Overview

The compound CAS no. 960315-92-8, specifically named as Fluoren-9-ylmethoxy)carbonyl-nonakis-O-(triethylsilyl)-amphotericin B 2-Propen-1-yl Ester, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular entity has garnered considerable attention due to its unique structural features and potential therapeutic applications. The synthesis and characterization of such compounds often involve sophisticated methodologies, including protecting group strategies and advanced organic transformations, which are critical for achieving high yields and purity.

In recent years, the development of novel derivatives of amphotericin B has been a focal point in the search for more effective and less toxic antifungal agents. Amphotericin B, a polyene antibiotic, has long been recognized for its potent activity against a wide range of fungal infections. However, its limited solubility and significant nephrotoxicity have hindered its broader clinical use. The introduction of modifications such as silylation and esterification aims to mitigate these drawbacks while retaining or enhancing its biological activity.

The structural motif of Fluoren-9-ylmethoxy)carbonyl-nonakis-O-(triethylsilyl)-amphotericin B 2-Propen-1-yl Ester incorporates several key features that contribute to its potential efficacy. The use of triethylsilyl (TES) groups provides stability to the molecule during synthetic processes and storage, while the fluorenylmethoxy carbonyl (Fmoc) protecting group is commonly employed in peptide synthesis but can also be adapted for complex macromolecular modifications. The presence of a 2-propenyl ester moiety suggests additional functionalization possibilities, which may enhance bioavailability or target specificity.

Recent studies have highlighted the importance of optimizing the chemical structure of amphotericin B derivatives to improve their pharmacokinetic properties. For instance, modifications at the C2 position, such as those seen in this compound, have been shown to influence the compound's solubility and interaction with biological targets. The nonakis-O-silylation further enhances stability by protecting hydroxyl groups, which are otherwise susceptible to degradation under various conditions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high fidelity. The use of advanced chromatographic techniques for purification is often necessary due to the complexity of the molecule. Researchers have reported that the incorporation of fluorene-based substituents can lead to improved binding affinity to fungal cell membranes, thereby increasing therapeutic efficacy.

From a medicinal chemistry perspective, the design of Fluoren-9-ylmethoxy)carbonyl-nonakis-O-(triethylsilyl)-amphotericin B 2-Propen-1-yl Ester exemplifies the trend towards rational drug design, where structural modifications are guided by both empirical data and computational modeling. The potential benefits of such derivatives include reduced toxicity profiles and enhanced pharmacokinetic properties, which are essential for patient compliance and long-term treatment strategies.

In clinical settings, the development of new antifungal agents is crucial due to the rise of drug-resistant fungal strains. The compound's unique chemical profile positions it as a promising candidate for further investigation in preclinical models. Preliminary studies suggest that it may exhibit superior activity against multidrug-resistant fungi compared to existing therapies.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular docking simulations have been used to predict how this derivative interacts with fungal enzymes and cell wall components. These simulations provide valuable insights into potential binding modes and can guide further structural modifications to improve therapeutic outcomes.

Economic considerations also play a significant role in the development and commercialization of new pharmaceuticals. The cost-effectiveness of synthesizing complex derivatives like this one is a critical factor in determining their viability for widespread use. Advances in synthetic methodologies have helped reduce production costs, making it feasible to explore more intricate molecular architectures.

The regulatory landscape for new drug approvals is another important aspect that influences the development process. Ensuring compliance with international standards such as those set by the FDA and EMA is essential for market access. Companies investing in such research must navigate stringent regulatory requirements while maintaining high standards of quality control.

The impact of this work extends beyond mere chemical innovation; it has implications for global health security by providing new tools to combat fungal infections, which pose significant threats particularly in immunocompromised patients. Collaborative efforts between academia and industry are crucial for translating laboratory discoveries into tangible therapeutic benefits.

In conclusion, Fluoren-9-ylmethoxy)carbonyl-nonakis-O-(triethylsilyl)-amphotericin B 2-Propen-1-yl Ester represents a significant step forward in antifungal drug development. Its unique structural features offer potential advantages over existing treatments, including improved solubility, stability, and efficacy against resistant strains. As research continues to uncover new applications for this compound, it holds promise for addressing unmet medical needs in infectious diseases.